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Compound of Interest

Compound Name: Neurotensin (1-11)

CAS No.: 74032-89-6

Cat. No.: B1592915

Get Quote

Welcome to the technical support center for Neurotensin (1-11). This guide is designed for

researchers, scientists, and drug development professionals to provide expert advice and

troubleshooting for the handling and use of this peptide. Here, we will delve into the critical

aspects of dissolution, storage, and application of Neurotensin (1-11), ensuring the integrity

and reproducibility of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Neurotensin (1-11) and what are its key
physicochemical properties?
Neurotensin (1-11) is the N-terminal fragment of the 13-amino acid neuropeptide,

Neurotensin. It is generated through cleavage of the full-length peptide.[1] The sequence of

Neurotensin (1-11) is pGlu-Leu-Tyr-Glu-Asn-Lys-Pro-Arg-Arg-Pro-Tyr-OH.
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Property Value Source

Molecular Weight 1446.66 g/mol [2][3]

Molecular Formula C66H99N19O18 [3]

Purity Typically >95% [4]

Q2: What is the best solvent for dissolving lyophilized
Neurotensin (1-11)?
The primary recommended solvent for Neurotensin (1-11) is sterile, high-purity water. For a

related novel hexapeptide with neurotensin activity, solubility in aqueous solution was found to

be greater than 10 mg/ml.[2]

For peptides that are difficult to dissolve in water, other solvents can be considered. A common

strategy for hydrophobic peptides is to first dissolve them in a minimal amount of a stronger

solvent like dimethyl sulfoxide (DMSO) and then slowly add the aqueous buffer of choice.[5]

Q3: What is the optimal pH for dissolving and storing
Neurotensin (1-11) solutions?
The stability of peptides in aqueous solution is highly pH-dependent. For a novel hexapeptide

with neurotensin activity, the greatest stability was observed at approximately pH 4.[2]

However, for in vitro and in vivo experiments that require physiological conditions, a neutral pH

is often necessary. Studies on Neurotensin (8-13) analogues have shown good stability at pH

7.4 for at least 60 minutes.

Recommendation: For short-term use in biological assays, reconstituting in a buffer at pH 7.4 is

acceptable. For long-term storage of stock solutions, a slightly acidic pH may improve stability,

though it is always best to prepare fresh solutions for each experiment.

Q4: How should I store lyophilized and reconstituted
Neurotensin (1-11)?
Proper storage is crucial to maintain the biological activity of the peptide.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2085894/
https://www.peptide.com/product/neurotensin-1-11-74032-89-6/
https://www.peptide.com/product/neurotensin-1-11-74032-89-6/
https://elifesciences.org/reviewed-preprints/100527v1
https://www.benchchem.com/product/b1592915/docs?utm_src=pdf-body#neurotensin-1-11-peptide-a-technical-support-guide-for-researchers
https://www.benchchem.com/product/b1592915/docs?utm_src=pdf-body#neurotensin-1-11-peptide-a-technical-support-guide-for-researchers
https://pubmed.ncbi.nlm.nih.gov/2085894/
https://pdf.benchchem.com/12408/best_practices_for_handling_and_storing_the_D_Trp11_neurotensin_peptide.pdf
https://www.benchchem.com/product/b1592915/docs?utm_src=pdf-body#neurotensin-1-11-peptide-a-technical-support-guide-for-researchers
https://pubmed.ncbi.nlm.nih.gov/2085894/
https://www.benchchem.com/product/b1592915/docs?utm_src=pdf-body#neurotensin-1-11-peptide-a-technical-support-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592915?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lyophilized Peptide: Store desiccated at -20°C.[4]

Reconstituted Peptide: For short-term storage (days to a week), keep at 2-8°C. For long-

term storage, it is recommended to aliquot the reconstituted peptide into single-use volumes

and store at -20°C or -80°C. Crucially, avoid repeated freeze-thaw cycles, as this can lead to

peptide degradation.[5]

Troubleshooting Guide
Issue: The peptide won't dissolve completely.
Possible Causes & Solutions:

Incorrect Solvent: While water is the primary recommendation, the peptide's net charge can

influence its solubility. Neurotensin (1-11) has a net positive charge, which suggests it

should be soluble in acidic solutions. If you encounter solubility issues in water, try a dilute

aqueous solution of acetic acid (e.g., 10%).

Concentration is Too High: You may be attempting to dissolve the peptide at a concentration

above its solubility limit. Try preparing a more dilute solution.

Insufficient Mixing: Ensure gentle but thorough mixing. Avoid vigorous vortexing, which can

cause aggregation. Gentle swirling or inversion of the vial is recommended.

Use of Sonication: If gentle mixing is insufficient, brief sonication in a water bath can help to

break up any aggregates and facilitate dissolution.[5]

Issue: I'm observing peptide aggregation or
precipitation.
Possible Causes & Solutions:

Improper Reconstitution: Rapid addition of solvent or vigorous shaking can promote

aggregation. Always add the solvent slowly and mix gently.

Buffer Incompatibility: The composition of your buffer can affect peptide solubility. If you

observe precipitation after diluting a stock solution into your experimental buffer, the buffer
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may be incompatible. Consider preparing the peptide directly in the final experimental buffer

at a lower concentration.

Multiple Freeze-Thaw Cycles: As previously mentioned, this is a common cause of peptide

aggregation and degradation. Aliquoting into single-use vials is the best practice to avoid

this.

Issue: I'm seeing inconsistent results in my biological
assays.
Possible Causes & Solutions:

Peptide Degradation: Improper storage of either the lyophilized powder or the reconstituted

solution can lead to loss of biological activity. Always follow the recommended storage

conditions and prepare fresh solutions whenever possible.

Inaccurate Peptide Concentration: Ensure accurate measurement of the solvent volume

during reconstitution. Use calibrated pipettes for precise measurements.

Adsorption to Surfaces: Peptides can adsorb to glass and plastic surfaces. To minimize this,

consider using low-protein-binding tubes and pipette tips. Including a carrier protein like

bovine serum albumin (BSA) at a low concentration (e.g., 0.1%) in your buffers can also help

prevent adsorption.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Neurotensin
(1-11)
This protocol provides a step-by-step guide for the proper reconstitution of lyophilized

Neurotensin (1-11) to ensure optimal solubility and biological activity.

Caption: Workflow for the reconstitution of lyophilized peptides.

Steps:
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Equilibrate the Vial: Before opening, allow the vial of lyophilized Neurotensin (1-11) to come

to room temperature. This prevents condensation of atmospheric moisture, which can affect

the stability of the peptide.

Prepare a Sterile Workspace: Work in a laminar flow hood or a clean, designated area. Use

sterile pipette tips and tubes to prevent contamination.

Calculate Solvent Volume: Determine the volume of solvent needed to achieve your desired

stock solution concentration.

Add Solvent: Using a calibrated pipette, slowly add the appropriate volume of sterile, high-

purity water or your chosen buffer to the vial. Direct the solvent down the side of the vial to

avoid dislodging the peptide powder.

Dissolve the Peptide: Gently swirl the vial or invert it several times until the peptide is

completely dissolved. Avoid vigorous shaking or vortexing.

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Storage: For immediate use, the solution can be stored at 2-8°C. For longer-term storage,

aliquot into single-use, low-protein-binding tubes and store at -20°C or -80°C.

Protocol 2: Quality Control Check for Biological Activity
To ensure the biological activity of your reconstituted Neurotensin (1-11), it is advisable to

perform a functional assay. A common method is to assess its ability to induce signaling

through its receptor, for example, by measuring calcium mobilization in a cell line known to

express neurotensin receptors.

Caption: Workflow for a cell-based calcium flux assay.

Steps:

Cell Culture: Culture a suitable cell line known to express neurotensin receptors (e.g., HT-29

or CHO cells stably expressing the receptor).
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Cell Plating: Seed the cells in a multi-well plate at an appropriate density and allow them to

adhere overnight.

Loading with Calcium Indicator: Load the cells with a calcium-sensitive fluorescent dye (e.g.,

Fura-2 AM or Fluo-4 AM) according to the manufacturer's protocol.

Establish Baseline: Measure the baseline fluorescence of the cells before adding the

peptide.

Peptide Addition: Add varying concentrations of the reconstituted Neurotensin (1-11) to the

wells.

Measure Calcium Flux: Immediately measure the change in fluorescence over time using a

plate reader equipped for fluorescence measurement. An increase in fluorescence indicates

a calcium influx, demonstrating the biological activity of the peptide.

Data Analysis: Plot the change in fluorescence against the peptide concentration to generate

a dose-response curve and determine the EC50 value.

By adhering to these best practices and troubleshooting guidelines, researchers can ensure

the reliable and effective use of Neurotensin (1-11) in their experiments, leading to more

accurate and reproducible scientific outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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